Cas no 1461706-56-8 (1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1461706-56-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 4600943
• PubChem ID: 75480875
• Update Time: 2025-05-20

1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 1-(cyclopropylmethyl)-3,4-dihydro-6-nitro-

• Inchi： 1S/C13H14N2O3/c16-13-6-3-10-7-11(15(17)18)4-5-12(10)14(13)8-9-1-2-9/h4-5,7,9H,1-3,6,8H2
• InChI Key： BJOXVWYEYBLYGN-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C2=C(C=C([N+]([O-])=O)C=C2)CCC1=O

Additional information on 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1461706-56-8)

The compound 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1461706-56-8) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of tetrahydroquinolines, which are known for their structural versatility and functional diversity. The presence of a cyclopropylmethyl group and a nitro substituent introduces unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial investigations.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The cyclopropylmethyl group is known to enhance the molecule's stability and bioavailability, while the nitro substituent contributes to its redox properties and potential as a targeting moiety in medicinal chemistry. These features make 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies to optimize the yield and purity of the product, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored functionalities.

In terms of biological activity, 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one has shown potential as an anti-inflammatory agent in preclinical studies. Its ability to modulate key inflammatory pathways makes it a valuable tool for understanding disease mechanisms and developing novel therapies. Additionally, its structural features suggest applications in other areas such as neurodegenerative diseases and cancer treatment.

From a materials science perspective, this compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The integration of functional groups like cyclopropylmethyl and nitro allows for fine-tuning of the molecule's optical and electrical characteristics, which is crucial for applications in light-emitting diodes (LEDs) and photovoltaic cells.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one under various conditions. Molecular docking studies have provided insights into its binding affinities with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity.

In conclusion, 1-(cyclopropylmethyl)-6-nitro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1461706-56-8) is a multifaceted compound with wide-ranging implications across disciplines. Its unique structure and functional groups position it as a key player in both fundamental research and applied technologies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.